2-[(1-Ethyl-5-methoxy-1H-indol-3-yl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one

• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol
• IUPAC Name: (2E)-2-[(1-ethyl-5-methoxyindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C21H19NO4/c1-4-22-11-13(16-10-14(25-3)5-7-17(16)22)9-19-20(24)15-6-8-18(23)12(2)21(15)26-19/h5-11,23H,4H2,1-3H3/b19-9+
• InChI Key: UDDOICKRMDJBMR-DJKKODMXSA-N
• Isomeric SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)/C=C/3\C(=O)C4=C(O3)C(=C(C=C4)O)C
• Canonical SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)C=C3C(=O)C4=C(O3)C(=C(C=C4)O)C

Description

This compound is a synthetic benzofuran-indole hybrid with a complex molecular architecture. Its structure comprises a 2,3-dihydrobenzofuran-3-one core substituted with a hydroxy group at position 6, a methyl group at position 7, and a methoxy-substituted indole moiety linked via a methylidene bridge. The indole ring is further modified with an ethyl group at position 1. This structural design confers unique electronic and steric properties, making it a candidate for biological activity studies, particularly in oncology.

Evidence from highlights its mechanism of action as a microtubule-depolymerizing agent targeting the colchicine-binding site of tubulin. It exhibits selective cytotoxicity against T- and B-cell acute lymphoblastic leukemia (ALL) cell lines while sparing normal B-lymphoblasts. Preclinical studies in an amyc-induced T-ALL zebrafish model demonstrated its efficacy in blocking disease progression .

Preparation Methods

Preparation Methods of 2-[(1-Ethyl-5-methoxy-1H-indol-3-yl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one

General Synthetic Strategy

The synthesis involves constructing the benzofuranone core followed by the formation of the methylene linkage to the substituted indole moiety. Key steps include:

• Synthesis of the benzofuran-3-one intermediate with hydroxyl and methyl substitutions.
• Preparation of the 1-ethyl-5-methoxyindole derivative .
• Condensation (methylidene formation) between the benzofuranone and the indole aldehyde or equivalent electrophilic precursor.

Detailed Synthetic Routes

Benzofuran-3-one Core Synthesis

• Starting materials such as o-hydroxybenzaldehydes or o-hydroxyacetophenones are cyclized under acidic or catalytic conditions to form the benzofuran ring.
• Catalysts such as copper salts (CuCl, CuI) or ruthenium complexes have been reported to facilitate efficient cyclization and annulation reactions.
• Solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or environmentally benign deep eutectic solvents (DES) such as choline chloride-ethylene glycol mixtures enhance reaction rates and yields.
• The methyl and hydroxy substituents are introduced either via substituted starting materials or through post-cyclization functional group transformations.

Indole Derivative Preparation

• The 1-ethyl-5-methoxyindole is typically synthesized via Fischer indole synthesis or modified indole synthesis protocols.
• The 5-methoxy substituent is introduced through methoxylation of appropriately substituted precursors.
• Alkylation at the indole nitrogen (N-1) with ethyl groups is achieved using alkyl halides under basic conditions.

Formation of the Methylene Linkage (Methylidene Bridge)

• The benzofuran-3-one intermediate bearing the 6-hydroxy and 7-methyl groups is reacted with the 1-ethyl-5-methoxyindole derivative under condensation conditions.
• This step often uses base catalysts such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or sodium carbonate.
• The reaction proceeds via Knoevenagel-type condensation forming the exocyclic methylene linkage.
• Reaction conditions such as temperature, solvent (e.g., ethanol, DMF), and reaction time are optimized to maximize yield and minimize side products.

Reaction Conditions and Optimization

Step	Reagents/Catalysts	Solvent(s)	Temperature	Yield Range (%)	Notes
Benzofuran core synthesis	CuCl, CuI, Ru catalysts	DMF, DMSO, DES	80–120 °C	70–91	DES improves eco-friendliness and yield
Indole derivative synthesis	Phenylhydrazine, acid catalyst	Methanol	Reflux (~65 °C)	60–85	Fischer indole synthesis standard
N-ethylation of indole	Ethyl halide, base (e.g., K2CO3)	Acetonitrile, DMF	50–80 °C	75–90	Controlled to avoid polyalkylation
Methylene bridge formation	DBU, Na2CO3	Ethanol, DMF	Room temp to 80 °C	65–90	Knoevenagel condensation optimized

Analytical Techniques for Monitoring and Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the structure, especially the formation of the methylene bridge and substitution patterns on the indole and benzofuran rings.
• High Performance Liquid Chromatography (HPLC): Employed to monitor reaction progress and purity of intermediates and final product.
• Mass Spectrometry (MS): Confirms molecular weight and fragmentation pattern consistent with the target compound.
• Infrared Spectroscopy (IR): Identifies functional groups such as hydroxyl, carbonyl, and methoxy substituents.
• X-ray Crystallography: Occasionally used to unambiguously determine the 3D structure of the synthesized compound.

Summary Table of Preparation Methods and Key Parameters

Preparation Stage	Key Reagents & Catalysts	Typical Conditions	Yield (%)	Remarks
Benzofuran ring formation	CuCl, CuI, Ru catalysts	80–120 °C, DMF/DES	70–91	DES improves eco-friendliness
Indole synthesis	Phenylhydrazine, acid catalyst	Reflux in methanol	60–85	Fischer indole synthesis
N-ethylation of indole	Ethyl halide, base (K2CO3)	50–80 °C, acetonitrile	75–90	Controlled alkylation
Methylene bridge formation	DBU or Na2CO3	Room temp to 80 °C, ethanol	65–90	Knoevenagel condensation

Chemical Reactions Analysis

Types of Reactions

2-[(1-Ethyl-5-methoxy-1H-indol-3-yl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Electrophilic substitution reactions can occur at the indole ring, facilitated by reagents like halogens or sulfonyl chlorides.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral medium.

Reduction: NaBH4 in methanol or ethanol.

Substitution: Halogens (e.g., bromine) in the presence of a catalyst like iron(III) chloride (FeCl3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-[(1-Ethyl-5-methoxy-1H-indol-3-yl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases, such as cancer and infectious diseases.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[(1-Ethyl-5-methoxy-1H-indol-3-yl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. For example, it may inhibit the polymerization of tubulin, leading to cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, we compare it with structurally and functionally related compounds (Table 1).

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Mechanism of Action	Biological Activity
2-[(1-Ethyl-5-methoxy-1H-indol-3-yl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one	Benzofuran-3-one core, 6-hydroxy-7-methyl, 1-ethyl-5-methoxyindole methylidene substituent	Tubulin depolymerization (colchicine site)	Selective inhibition of T-/B-ALL cells; minimal toxicity to normal lymphocytes
(Z)-2-((2-((1-Ethyl-5-methoxy-1H-indol-3-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile (5a)	Benzofuran-3-one core, acetonitrile substituent at position 6	Tubulin depolymerization (colchicine site)	Potent anti-leukemic activity; zebrafish model validation
(Z)-6-((2,6-dichlorobenzyl)oxy)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one (5b)	Dichlorobenzyloxy and pyridinyl substituents	Tubulin depolymerization (colchicine site)	Broad-spectrum cytotoxicity; less selective than 5a or target compound
BisindolylmaleimideCXI hydrochloride	Bisindolylmaleimide scaffold with dimethylaminomethyl substituent	Kinase inhibition (e.g., PKC, GSK-3β)	Apoptosis induction in cancer cells; distinct from tubulin-targeting mechanisms

Key Findings:

Structural Determinants of Activity :

• The target compound’s 6-hydroxy-7-methyl substitution on the benzofuran core distinguishes it from 5a (acetonitrile substituent) and 5b (dichlorobenzyloxy group). These modifications influence solubility and target affinity.
• The 1-ethyl-5-methoxyindole moiety enhances selectivity for leukemia cells by optimizing interactions with tubulin’s colchicine-binding pocket, as seen in 5a .

Mechanistic Divergence :

• While the target compound and 5a/5b share a tubulin-depolymerizing mechanism, BisindolylmaleimideCXI () operates via kinase inhibition, illustrating how structural analogs with indole/benzofuran motifs can diverge mechanistically .

Selectivity and Toxicity: The target compound’s lower toxicity to normal B-lymphoblasts compared to 5b suggests that the hydroxy-methyl substitution reduces off-target effects. In contrast, 5b’s dichlorobenzyl group may contribute to broader cytotoxicity .

Research Implications and Limitations

• Gaps in Data : While in vitro and zebrafish model data are robust (), pharmacokinetic and in vivo mammalian studies are lacking.
• Structural Optimization : Further modification of the indole’s ethyl or methoxy groups could enhance potency against resistant leukemia subtypes.

Biological Activity

The compound 2-[(1-Ethyl-5-methoxy-1H-indol-3-yl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 929339-49-1) belongs to a class of indole derivatives that have garnered attention for their diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{19}NO_{4}$ with a molecular weight of 349.38 g/mol. The structure features an indole ring system, which is often associated with various pharmacological properties.

Anticancer Activity

Recent studies have highlighted the anticancer potential of indole derivatives, including the compound . Research indicates that compounds with similar structures can induce apoptosis in cancer cells through various mechanisms:

• Inhibition of Anti-Apoptotic Proteins : Indole derivatives have been shown to inhibit proteins that prevent apoptosis, thereby promoting cancer cell death .
• Caspase Activation : The activation of caspases, which are crucial in the apoptotic pathway, has been observed in studies involving related compounds .

Table 1: Anticancer Activity of Indole Derivatives

Compound	Cancer Cell Line	IC50 (µg/mL)	Mechanism
7f	HCT116	6.76	Apoptosis enhancement
7d	HCT116	Moderate	Caspase activation
7b	A549	208.58	Apoptosis induction

Anti-inflammatory Effects

Indole derivatives are also recognized for their anti-inflammatory properties. They can inhibit cyclooxygenase (COX) enzymes, which play a significant role in inflammation:

• COX Inhibition : Compounds similar to the one discussed have demonstrated significant COX inhibition, leading to reduced inflammation .
• Edema Reduction : Experimental models show that these compounds can effectively reduce edema compared to standard anti-inflammatory drugs like celecoxib .

Antimicrobial Activity

The antimicrobial properties of indole derivatives have been well documented:

• Bacterial Inhibition : Compounds with similar structures exhibit activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
• Fungal Activity : Some studies report antifungal effects against Candida albicans and Aspergillus flavus .

The mechanisms through which these biological activities are exerted include:

• Molecular Docking Studies : These studies suggest that indole derivatives can interact with specific proteins involved in cancer progression and inflammation, showing favorable binding affinities .
• Regulation of Gene Expression : Indoles may modulate the expression of genes related to apoptosis and inflammation pathways.

Case Studies

Several case studies have been reported on compounds structurally related to the target compound:

• Study on Indole Chalcones : A study found that certain indole chalcones exhibited potent anticancer activity against colorectal carcinoma cells, with IC50 values significantly lower than traditional chemotherapeutics .
• Anti-inflammatory Research : Another research effort highlighted the effectiveness of indole derivatives in reducing inflammation in murine models, suggesting potential for therapeutic use in inflammatory diseases .